Cas no 827599-09-7 (1H-1,5-Benzodiazepine-3-carbonitrile, 4-amino-2-(methylthio)-)

• Product name: 1H-1,5-Benzodiazepine-3-carbonitrile, 4-amino-2-(methylthio)-
• CAS No: 827599-09-7
• MF: C₁₁H₁₀N₄S
• MW: 230.288899898529
• CID: 683427
• PubChem ID: 136235108

1H-1,5-Benzodiazepine-3-carbonitrile, 4-amino-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,5-Benzodiazepine-3-carbonitrile, 4-amino-2-(methylthio)-
• 2-amino-4-methylsulfanyl-1H-1,5-benzodiazepine-3-carbonitrile
• 827599-09-7
• DTXSID00836669
• 2-Amino-4-(methylsulfanyl)-1H-1,5-benzodiazepine-3-carbonitrile

• Inchi： InChI=1S/C11H10N4S/c1-16-11-7(6-12)10(13)14-8-4-2-3-5-9(8)15-11/h2-5,15H,1H3,(H2,13,14)
• InChI Key： LKPXZVIFNMREAT-UHFFFAOYSA-N
• SMILES： CSC1=C(C(=NC2=CC=CC=C2N1)N)C#N

Computed Properties

• Exact Mass: 230.06261751g/mol
• Monoisotopic Mass: 230.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.5Ų
• XLogP3: 1.8